molecular formula C15H13F3N2O2 B2586942 2-ethoxy-N-[3-(trifluoromethyl)phenyl]pyridine-3-carboxamide CAS No. 866019-08-1

2-ethoxy-N-[3-(trifluoromethyl)phenyl]pyridine-3-carboxamide

Cat. No. B2586942
CAS RN: 866019-08-1
M. Wt: 310.276
InChI Key: MEKMTVKZNBSSNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“2-ethoxy-N-[3-(trifluoromethyl)phenyl]pyridine-3-carboxamide” is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients . TFMP derivatives are used in the protection of crops from pests and also in the pharmaceutical and veterinary industries .


Synthesis Analysis

The synthesis of TFMP derivatives has been a topic of research in the agrochemical and pharmaceutical industries . The introduction of 5-(trifluoromethyl)pyridine-2-sulfonyl chloride, prepared from 2,5-CTF, is achieved in the final synthesis step . There are different synthetic methods for introducing TFMP groups within other molecules .

Scientific Research Applications

Crop Protection

TFMP derivatives play a crucial role in safeguarding crops from pests. Among these, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF) stands out as a chemical intermediate for synthesizing various crop-protection products. Its presence enhances pest control properties compared to traditional phenyl-containing insecticides .

Pharmaceutical Industry

Several TFMP derivatives find applications in pharmaceuticals. Notably, five pharmaceutical products containing the TFMP moiety have received market approval, and many more are undergoing clinical trials. The combination of fluorine’s unique properties and the pyridine structure contributes to their biological activities .

Veterinary Medicine

In addition to human health, TFMP derivatives are used in veterinary medicine. Two veterinary products containing the TFMP moiety have been granted market approval. These compounds demonstrate promise in addressing animal health issues .

Functional Materials

Beyond agrochemicals and pharmaceuticals, TFMP derivatives contribute to functional materials. Their unique properties make them valuable in various applications, such as coatings, sensors, and other specialized materials .

Pain Management

Interestingly, TFMP derivatives have been explored for pain management. For instance, the meningeal blood vessels and dura, which are pain-sensitive, can be targeted using TFMP-related compounds. These interactions may involve neurotransmitter modulation, such as calcitonin gene-related peptide (CGRP) receptor antagonism .

Organic Synthesis

TFMP derivatives serve as intermediates in organic synthesis. Researchers have employed them in diverse reactions, including catalytic protodeboronation. For example, 3,5-bis(trifluoromethyl)phenyl lithium prevents aryl addition to specific moieties during complex formation, leading to the synthesis of novel compounds .

Future Directions

It is expected that many novel applications of TFMP derivatives will be discovered in the future . The development of fluorinated organic chemicals is becoming an increasingly important research topic .

properties

IUPAC Name

2-ethoxy-N-[3-(trifluoromethyl)phenyl]pyridine-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13F3N2O2/c1-2-22-14-12(7-4-8-19-14)13(21)20-11-6-3-5-10(9-11)15(16,17)18/h3-9H,2H2,1H3,(H,20,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MEKMTVKZNBSSNC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=CC=N1)C(=O)NC2=CC=CC(=C2)C(F)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13F3N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

310.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-ethoxy-N-[3-(trifluoromethyl)phenyl]pyridine-3-carboxamide

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